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For Researchers, Scientists, and Materials Development Professionals

This technical guide provides a comprehensive overview of the Curie temperature (Tc) of
stoichiometric CrPts, a material of significant interest in the fields of magnetism and materials
science. This document details experimentally determined values, the methodologies used for
their measurement, and the underlying physical principles.

Introduction to CrPts and its Magnetic Properties

Stoichiometric CrPts is an intermetallic alloy that crystallizes in the ordered L12 (AuCus-type)
crystal structure. In this structure, the chromium (Cr) atoms occupy the corner positions of the
cubic unit cell, while the platinum (Pt) atoms are located at the face centers. This atomic
arrangement is crucial for the material's magnetic properties. CrPts is a ferromagnet, meaning it
exhibits a spontaneous magnetic moment below a critical temperature, known as the Curie
temperature. Above this temperature, the material transitions to a paramagnetic state, where
the magnetic moments are disordered. The ferromagnetic behavior of CrPts arises from the
exchange interactions between the magnetic moments of the Cr atoms, which are mediated by
the itinerant electrons of the Pt atoms.

Curie Temperature of Stoichiometric CrPts:
Experimental Data
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The Curie temperature of CrPts is highly sensitive to its chemical composition and atomic
ordering. For stoichiometric CrPts, several experimental values have been reported in the
literature. The following table summarizes these findings.

Curie Temperature (K) Experimental Method Reference
~580 K Magnetization measurements
588 K Arrott plots of magnetization
Electrical resistivity
580 K
measurements
470 - 500 K Magnetization vs. Temperature

Note: The variation in reported Curie temperatures can be attributed to differences in sample
preparation, measurement techniques, and the degree of atomic ordering achieved in the
samples.

Experimental Protocols for Determining the Curie
Temperature

The determination of the Curie temperature of CrPts involves a series of precise experimental
steps, from sample preparation to the final magnetic measurements.

3.1. Sample Preparation

The synthesis of high-quality, ordered stoichiometric CrPts is critical for obtaining accurate and
reproducible measurements of its intrinsic magnetic properties. A typical experimental workflow
for sample preparation is as follows:
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Sample Preparation Workflow

High-Purity Cr and Pt Powders

Arc Melting in Argon Atmosphere

ngot formation

High-Temperature Homogenization

.g., 1300 °C for 24h

Rapid Quenching to Room Temperature

.g., 700 °C for several days

Long-Term Annealing

erification

Structural and Compositional Analysis (XRD, EDX)

Ordered Stoichiometric CrPts Sample

Click to download full resolution via product page

Fig. 1: Workflow for the preparation of ordered stoichiometric CrPts samples.
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e Arc Melting: High-purity chromium (99.99%) and platinum (99.99%) powders are weighed in
the stoichiometric ratio (1:3 atomic ratio) and are arc-melted together in an inert argon
atmosphere to prevent oxidation. This process is typically repeated several times to ensure a
homogeneous ingot.

e Homogenization: The resulting ingot is sealed in a quartz tube under vacuum and
homogenized at a high temperature, for instance, 1300 °C for 24 hours.

e Quenching: After homogenization, the sample is rapidly quenched in cold water to retain a
disordered phase.

o Ordering Anneal: To induce the ordered L12 structure, the quenched sample is subjected to a
long-term annealing process at a lower temperature, for example, 700 °C for several days.
The duration of this annealing is critical for achieving a high degree of atomic order.

o Characterization: The crystal structure and composition of the final sample are verified using
techniques such as X-ray diffraction (XRD) and energy-dispersive X-ray spectroscopy (EDX).

3.2. Measurement of the Curie Temperature

Several experimental techniques can be employed to determine the Curie temperature of
CrPts.

3.2.1. Magnetization Measurements

This is the most direct method for determining the Curie temperature. The magnetization of the
sample is measured as a function of temperature in the presence of a small applied magnetic
field.
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Magnetization Measurement Workflow

CrPts Sample in Magnetometer (e.g., VSM, SQUID)

:

Apply Small Constant Magnetic Field

:

Sweep Temperature (e.g., from 300 K to 700 K)

:

Record Magnetization (M) vs. Temperature (T)

:

PlotMvs. T

:

Determine Tc from the sharp drop in M

Curie Temperature (Tc)

Click to download full resolution via product page

Fig. 2: Experimental workflow for determining Tc via magnetization measurements.

The Curie temperature is identified as the temperature at which a sharp decrease in
magnetization occurs, corresponding to the transition from the ferromagnetic to the
paramagnetic state. More precise determinations of Tc can be made using Arrott plots, where
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Mz is plotted against H/M (H is the applied magnetic field). In these plots, the isotherm that
passes through the origin corresponds to the Curie temperature.

3.2.2. Electrical Resistivity Measurements

The electrical resistivity of a magnetic material is sensitive to the magnetic ordering. A change
in the slope of the resistivity versus temperature curve can be observed at the Curie
temperature. This is due to a change in the scattering of conduction electrons by the magnetic

moments.

Resistivity Measurement Workflow

CrPts Sample in Resistivity Setup (e.g., Four-Probe)

:

Sweep Temperature Across the Expected Tc

:

Record Resistivity (p) vs. Temperature (T)

:

Plot dp/dT vs. T

:

Identify the Peak in dp/dT

Curie Temperature (Tc)
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Fig. 3: Experimental workflow for determining Tc via electrical resistivity measurements.

The Curie temperature is determined by finding the peak in the temperature derivative of the
resistivity (dp/dT).

Theoretical Considerations

The magnetic properties of CrPts can be understood within the framework of itinerant electron
magnetism. The magnetic moments are primarily localized on the Cr atoms, and the
ferromagnetic coupling is mediated by the itinerant Pt 5d electrons. Theoretical calculations,
such as those based on density functional theory (DFT), have been employed to understand
the electronic structure and magnetic properties of CrPts. These calculations can provide
insights into the exchange interactions and the origin of the ferromagnetic ordering in this
material.

Conclusion

The Curie temperature of stoichiometric CrPts is a key parameter that defines its ferromagnetic
nature. Accurate determination of Tc requires careful sample preparation to ensure the correct
stoichiometry and a high degree of atomic ordering in the L1z crystal structure. While there is
some variation in the reported values, they are generally in the range of 470-588 K. The
experimental protocols detailed in this guide provide a foundation for researchers and scientists
working with this and related magnetic materials.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Curie Temperature
of Stoichiometric CrPts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15483342#curie-temperature-of-stoichiometric-crpt3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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